Cas no 2137146-74-6 (tert-butyl N-(1R)-1-(3-fluoro-4-methylphenyl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1R)-1-(3-fluoro-4-methylphenyl)-3-oxopropylcarbamate
• CAS No: 2137146-74-6
• MF: C₁₅H₂₀FNO₃
• MW: 281.32260799408
• CID: 5934324
• PubChem ID: 165500726
• Update Time: 2025-10-29

tert-butyl N-(1R)-1-(3-fluoro-4-methylphenyl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1R)-1-(3-fluoro-4-methylphenyl)-3-oxopropylcarbamate
• 2137146-74-6
• tert-butyl N-[(1R)-1-(3-fluoro-4-methylphenyl)-3-oxopropyl]carbamate
• EN300-1163620

• Inchi： 1S/C15H20FNO3/c1-10-5-6-11(9-12(10)16)13(7-8-18)17-14(19)20-15(2,3)4/h5-6,8-9,13H,7H2,1-4H3,(H,17,19)/t13-/m1/s1
• InChI Key： FORORDYBZCENMR-CYBMUJFWSA-N
• SMILES： FC1=C(C)C=CC(=C1)[C@@H](CC=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 281.14272166g/mol
• Monoisotopic Mass: 281.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(1R)-1-(3-fluoro-4-methylphenyl)-3-oxopropylcarbamate

tert-butyl N-(1R)-1-(3-fluoro-4-methylphenyl)-3-oxopropylcarbamate (CAS No. 2137146-74-6): An Overview of Its Structure, Synthesis, and Potential Applications in Medicinal Chemistry

tert-butyl N-(1R)-1-(3-fluoro-4-methylphenyl)-3-oxopropylcarbamate (CAS No. 2137146-74-6) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of carbamates, which are widely used in the development of pharmaceuticals, particularly in the design of prodrugs and enzyme inhibitors.

The structure of tert-butyl N-(1R)-1-(3-fluoro-4-methylphenyl)-3-oxopropylcarbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further linked to a chiral (1R)-1-(3-fluoro-4-methylphenyl)-3-oxopropyl fragment. The presence of the tert-butyl group provides steric protection, while the chiral center at the propyl carbon ensures enantiomeric purity, which is crucial for many biological applications.

In terms of synthesis, several methods have been reported in the literature for the preparation of tert-butyl N-(1R)-1-(3-fluoro-4-methylphenyl)-3-oxopropylcarbamate. One common approach involves the reaction of (R)-1-(3-fluoro-4-methylphenyl)propan-2-one with tert-butyl carbamate under appropriate conditions. This method typically yields high enantiomeric excess (ee) and is suitable for large-scale production. Recent advancements in asymmetric synthesis have further refined this process, leading to improved yields and purity levels.

The biological activity of tert-butyl N-(1R)-1-(3-fluoro-4-methylphenyl)-3-oxopropylcarbamate has been extensively studied in various contexts. One notable application is its use as an intermediate in the synthesis of drugs targeting specific enzymes or receptors. For instance, this compound has shown promise as a precursor for developing inhibitors of key enzymes involved in metabolic pathways, such as fatty acid synthase (FAS) and acetyl-CoA carboxylase (ACC). These enzymes are known to play critical roles in lipid metabolism and have been implicated in diseases such as obesity, diabetes, and cancer.

Recent research has also explored the potential of tert-butyl N-(1R)-1-(3-fluoro-4-methylphenyl)-3-oxopropylcarbamate in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The tert-butyl carbamate moiety can serve as a protecting group that is cleaved by esterases or other enzymes, releasing the active drug molecule. This approach can improve drug solubility, stability, and bioavailability, thereby enhancing therapeutic efficacy.

In addition to its pharmaceutical applications, tert-butyl N-(1R)-1-(3-fluoro-4-methylphenyl)-3-oxopropylcarbamate has been investigated for its pharmacokinetic properties. Studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties make it an attractive candidate for further drug development.

The safety profile of tert-butyl N-(1R)-1-(3-fluoro-4-methylphenyl)-3-oxopropylcarbamate has also been evaluated in preclinical studies. Toxicity assessments have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, as with any new chemical entity, comprehensive safety evaluations are essential before advancing to clinical trials.

In conclusion, tert-butyl N-(1R)-1-(3-fluoro-4-methylphenyl)-3-oxopropilcarbamate (CAS No. 2137146-74-6) represents a promising compound with diverse applications in medicinal chemistry. Its unique structure, efficient synthesis methods, and favorable biological properties make it a valuable tool for researchers and pharmaceutical developers alike. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in the field.